Cas no 80418-71-9 (Nonanoic acid, 2-chloro-, chloromethyl ester)

• Product name: Nonanoic acid, 2-chloro-, chloromethyl ester
• CAS No: 80418-71-9
• MF: C₁₀H₁₈Cl₂O₂
• MW: 241.154721736908
• CID: 705691
• PubChem ID: 525195

Nonanoic acid, 2-chloro-, chloromethyl ester Chemical and Physical Properties

Names and Identifiers

• Nonanoic acid, 2-chloro-, chloromethyl ester
• chloromethyl 2-chlorononanoate
• ZFVRVFPFKKNKCD-UHFFFAOYSA-N
• DTXSID60335421
• 2-Chlorononanoic acid, chloromethyl ester
• 80418-71-9

• Inchi： InChI=1S/C10H18Cl2O2/c1-2-3-4-5-6-7-9(12)10(13)14-8-11/h9H,2-8H2,1H3
• InChI Key： ZFVRVFPFKKNKCD-UHFFFAOYSA-N
• SMILES： CCCCCCCC(C(=O)OCCl)Cl

Computed Properties

• Exact Mass: 240.0683852g/mol
• Monoisotopic Mass: 240.0683852g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 26.3Ų